Cas no 1600230-26-9 (2-bromo-5-(propan-2-yl)-1,3-oxazole)

• Product Name: 2-bromo-5-(propan-2-yl)-1,3-oxazole
• CAS No: 1600230-26-9
• MF: C₆H₈BrNO
• MW: 190.03782081604
• CID: 4607660
• PubChem ID: 105443992
• Update Time: 2025-10-30

2-bromo-5-(propan-2-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-5-ISOPROPYL-1,3-OXAZOLE
• 2-bromo-5-(propan-2-yl)-1,3-oxazole

• Inchi： 1S/C6H8BrNO/c1-4(2)5-3-8-6(7)9-5/h3-4H,1-2H3
• InChI Key： KNNNJILZLGNXAQ-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=CN=C1Br

Additional information on 2-bromo-5-(propan-2-yl)-1,3-oxazole

Introduction to 2-bromo-5-(propan-2-yl)-1,3-oxazole (CAS No. 1600230-26-9)

2-bromo-5-(propan-2-yl)-1,3-oxazole, identified by its Chemical Abstracts Service (CAS) number 1600230-26-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class, a heterocycle characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of a bromine substituent at the 2-position and an isopropyl group at the 5-position introduces unique reactivity and potential biological activity, making it a valuable scaffold for drug discovery and synthetic chemistry.

The structural features of 2-bromo-5-(propan-2-yl)-1,3-oxazole make it a versatile intermediate in organic synthesis. The bromine atom serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are widely employed in the construction of complex molecular architectures, enabling the development of novel pharmacophores. Additionally, the isopropyl group can participate in various chemical transformations, including nucleophilic substitution or elimination reactions, providing further flexibility in medicinal chemistry applications.

In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. Oxazoles have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The brominated and alkylated oxazoles, such as 2-bromo-5-(propan-2-yl)-1,3-oxazole, are particularly intriguing because they combine the bioisosteric properties of oxygen with the electrophilic nature of bromine and the steric influence of the isopropyl group. This combination can modulate binding interactions with biological targets, potentially leading to enhanced efficacy or selectivity.

One of the most compelling aspects of 2-bromo-5-(propan-2-yl)-1,3-oxazole is its utility as a building block in the synthesis of biologically active molecules. For instance, researchers have utilized this compound to develop novel inhibitors of enzyme targets involved in metabolic pathways or signal transduction cascades. The oxazole core is known to mimic the binding pockets of certain enzymes, while the bromine and isopropyl substituents can be strategically positioned to optimize interactions with key residues in the active site. Such structural tailoring is crucial for achieving high affinity and specificity in drug design.

Recent studies have highlighted the potential of 2-bromo-5-(propan-2-yl)-1,3-oxazole in addressing emerging therapeutic challenges. For example, researchers have explored its derivatives as inhibitors of protein-protein interactions (PPIs), which are often implicated in diseases such as cancer and neurodegeneration. By leveraging the reactivity of the bromine atom for site-specific modifications, scientists have been able to generate libraries of oxazole-based compounds that disrupt aberrant PPIs without affecting normal cellular processes. This approach underscores the importance of heterocyclic scaffolds like oxazole in developing targeted therapeutics.

The synthetic accessibility of 2-bromo-5-(propan-2-yl)-1,3-oxazole also contributes to its appeal in drug discovery programs. The compound can be readily prepared through multi-step synthetic routes that incorporate standard organic transformations. For instance, it can be synthesized by condensation reactions between appropriate precursors followed by bromination and alkylation steps. These synthetic strategies ensure a reliable supply of material for both academic research and industrial applications.

In addition to its role as an intermediate in drug development, 2-bromo-5-(propan-2-yl)-1,3-oxazole has found utility in materials science and agrochemical research. Its unique electronic properties make it a candidate for applications in organic electronics or as a precursor for specialty chemicals with tailored functionalities. The oxazole ring's stability under various conditions further enhances its suitability for these applications.

The future prospects for 2-bromo-5-(propan-2-yl)-1,3-oxazole are promising, given its structural versatility and biological relevance. As drug discovery efforts continue to evolve towards more innovative and personalized medicine approaches, compounds like this will remain indispensable tools for medicinal chemists. By exploring new synthetic methodologies and expanding their biological evaluations, researchers can unlock additional therapeutic potentials for this intriguing heterocycle.